Cas no 2229094-34-0 (2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine)

• Product Name: 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine
• CAS No: 2229094-34-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5838250
• PubChem ID: 165974954
• Update Time: 2025-11-01

2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine
• 2229094-34-0
• EN300-1797558

• Inchi： 1S/C11H16N2O2/c1-8-5-4-6-9(13(14)15)10(8)11(2,3)7-12/h4-6H,7,12H2,1-3H3
• InChI Key： SDEAPXOWZQSJIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C(C)(C)CN)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine

Introduction to 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine (CAS No. 2229094-34-0)

2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine, identified by the chemical identifier CAS No. 2229094-34-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic framework, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both nitro and methyl substituents in its aromatic ring, coupled with an amine functional group at the propyl chain, suggests a rich chemical reactivity that makes it a valuable candidate for further exploration in medicinal chemistry.

The structural motif of 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine encompasses several key features that contribute to its chemical and biological significance. The aromatic ring, substituted with a nitro group at the 6-position and a methyl group at the 2-position, introduces both electrophilic and steric influences that can modulate reactivity. The amine functionality at the propyl chain provides a site for further derivatization, enabling the synthesis of more complex analogs. This combination of structural elements makes the compound a promising scaffold for drug discovery efforts.

In recent years, there has been growing interest in developing novel molecules with enhanced pharmacological properties. The nitro group in 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their potential therapeutic effects. The nitro group can undergo reduction to an amine, which can alter the electronic properties of the molecule and influence its interactions with biological targets. This redox-active nature makes it an attractive feature for designing molecules with tunable bioactivity.

Moreover, the methyl groups in the molecule contribute to its steric environment, which can affect both its solubility and binding affinity to biological targets. The propyl chain with an amine group at one end provides additional flexibility for molecular recognition processes. These structural features collectively make 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine a versatile building block for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking studies, have been employed to evaluate the binding affinity of 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine to various biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, preliminary docking simulations have indicated potential interactions with enzymes involved in inflammatory pathways, suggesting its utility as an anti-inflammatory agent.

The synthesis of 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine presents both challenges and opportunities for synthetic chemists. The key steps involve the nitration of a substituted benzene derivative followed by alkylation at the propyl chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been explored to improve yield and selectivity in these transformations. The development of efficient synthetic routes is crucial for enabling large-scale production and further exploration of this compound's pharmacological potential.

The pharmacological profile of CAS No. 2229094-34-0 is still under investigation, but early studies suggest promising applications in therapeutic areas such as oncology and immunology. The ability to modulate both electronic and steric properties through structural derivatization offers a pathway to fine-tune its biological activity. Future research will focus on synthesizing analogs with enhanced potency and selectivity while minimizing potential side effects.

In conclusion, 2-methyl-2-(2-methyl-6-nitrophenyl)propan-1-amine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its rich chemical reactivity, make it an attractive candidate for further exploration. As computational methods continue to advance and synthetic techniques improve, the prospects for developing novel therapeutic agents based on this scaffold are increasingly promising.